Cas no 79101-75-0 (1-(nitromethyl)-4-phenoxybenzene)

• Product Name: 1-(nitromethyl)-4-phenoxybenzene
• CAS No: 79101-75-0
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 3367400
• PubChem ID: 11390558
• Update Time: 2025-10-29

1-(nitromethyl)-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-(NITROMETHYL)-4-PHENOXY-
• 1-(nitromethyl)-4-phenoxybenzene
• EN300-1863553
• 79101-75-0
• 1-(nitromethyl)-4-phenoxy benzene

• Inchi： 1S/C13H11NO3/c15-14(16)10-11-6-8-13(9-7-11)17-12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： LXVAKXVMCMIUBX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07389321Da
• Monoisotopic Mass: 229.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-(nitromethyl)-4-phenoxybenzene

1-(Nitromethyl)-4-phenoxybenzene (CAS 79101-75-0): Properties, Applications, and Market Insights

1-(Nitromethyl)-4-phenoxybenzene (CAS 79101-75-0) is a specialized organic compound with a unique molecular structure that combines a nitromethyl group and a phenoxybenzene moiety. This compound has garnered attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "1-(nitromethyl)-4-phenoxybenzene uses" and "CAS 79101-75-0 properties," highlighting its growing relevance in scientific and industrial communities.

The molecular formula of 1-(nitromethyl)-4-phenoxybenzene is C₁₃H₁₁NO₃, with a molecular weight of 229.23 g/mol. Its structure features a nitromethyl group attached to a benzene ring, which is further substituted with a phenoxy group. This arrangement imparts distinct chemical properties, making it valuable for synthetic applications. Searches for "nitromethyl benzene derivatives" and "phenoxybenzene synthesis" often lead to discussions about this compound, reflecting its importance in organic chemistry.

One of the key applications of 1-(nitromethyl)-4-phenoxybenzene is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules. Its nitromethyl group is particularly useful for constructing nitrogen-containing heterocycles, which are prevalent in many drugs. Recent trends show increased interest in "nitromethyl intermediates in drug discovery," aligning with the compound's role in modern medicinal chemistry. Additionally, its stability and reactivity make it a candidate for agrochemical formulations, addressing the demand for sustainable crop protection solutions.

In material science, 1-(nitromethyl)-4-phenoxybenzene has been explored for its potential in polymer modification and advanced material synthesis. Researchers investigating "high-performance polymers" or "functionalized benzene derivatives" often encounter this compound due to its ability to enhance material properties. Its thermal stability and compatibility with various matrices make it a promising additive for specialty coatings and adhesives.

The market for 1-(nitromethyl)-4-phenoxybenzene is influenced by the growing demand for fine chemicals and customized synthetic intermediates. Industry reports highlight keywords like "specialty chemical market trends" and "CAS 79101-75-0 suppliers," indicating its commercial significance. As sustainability becomes a priority, the compound's potential in green chemistry applications is also being explored, with searches for "eco-friendly nitromethyl compounds" gaining traction.

From a regulatory perspective, 1-(nitromethyl)-4-phenoxybenzene is handled under standard laboratory safety protocols. While it is not classified as a hazardous material, proper handling and storage are essential to ensure safe usage. Queries such as "safe handling of nitromethyl compounds" and "CAS 79101-75-0 safety data" reflect the community's focus on responsible chemical management.

In summary, 1-(nitromethyl)-4-phenoxybenzene (CAS 79101-75-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and reactivity continue to inspire research and innovation, making it a subject of interest for scientists and industry professionals alike. As the chemical industry evolves, this compound is poised to play a pivotal role in addressing contemporary challenges and opportunities.